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Compound of Interest

Compound Name: ML171

Cat. No.: B113462 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling the NOX1 inhibitor, ML171. By adhering to these procedural steps, you

can minimize risk and maintain a safe research environment.

Personal Protective Equipment (PPE)
When handling ML171, a thorough risk assessment should be conducted to determine the

appropriate level of personal protective equipment. The following table summarizes the

recommended PPE based on the potential hazards associated with this compound.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

Protects against accidental

splashes and airborne

particles.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). A lab

coat or disposable coveralls

should be worn.

Prevents skin contact with the

compound. Thicker gloves

offer better protection.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if handling

large quantities or if there is a

risk of aerosolization.

Minimizes inhalation of dust or

aerosols.

Foot Protection Closed-toe shoes.
Protects feet from spills and

falling objects.

Safe Handling and Storage
Proper handling and storage are critical to maintaining the integrity of ML171 and ensuring the

safety of laboratory personnel.

Handling:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or aerosols.

Handle in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.
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Keep in a cool, dry, and well-ventilated place.

Protect from light.[1]

Stock solutions, once reconstituted, should be aliquoted and frozen at -20°C and are stable

for up to 3 months.[1][2] For longer-term storage of up to two years, -80°C is recommended.

[3]

Disposal Plan
All waste materials contaminated with ML171 should be considered hazardous waste.

Contaminated Materials: Used gloves, disposable lab coats, and other contaminated

materials should be placed in a designated, sealed container for hazardous waste.

Unused Product: Dispose of unused ML171 and its solutions in accordance with local, state,

and federal regulations for chemical waste. Do not dispose of down the drain.

Experimental Workflow for Safe Handling of ML171
The following diagram outlines the procedural steps for the safe handling of ML171, from initial

preparation to final disposal.

Preparation Experimentation Cleanup & Disposal

Don PPE Weigh ML171 in Fume Hood Dissolve in Solvent Conduct Experiment Decontaminate Work Area Dispose of Hazardous Waste Doff PPE Wash Hands
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Figure 1. A workflow diagram illustrating the key steps for the safe handling of ML171 in a
laboratory setting.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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